3-(5,7-dioxo-5,7-dihydro-6H-dibenzo[c,e]azepin-6-yl)benzoic acid

• IUPAC Name: 3-(5,7-dioxobenzo[d][2]benzazepin-6-yl)benzoic acid
• InChI: InChI=1S/C21H13NO4/c23-19-17-10-3-1-8-15(17)16-9-2-4-11-18(16)20(24)22(19)14-7-5-6-13(12-14)21(25)26/h1-12H,(H,25,26)
• InChI Key: CFQBQAKKKWHJGU-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C3=CC=CC=C3C(=O)N(C2=O)C4=CC=CC(=C4)C(=O)O
• Molecular Formula: C21H13NO4
• Molecular Weight: 343.3 g/mol

Description

3-(5,7-dioxo-5,7-dihydro-6H-dibenzo[c,e]azepin-6-yl)benzoic acid, also known as DBA, is a chemical compound that has gained attention in scientific research due to its potential therapeutic applications. DBA is a member of the dibenzazepine family and is structurally similar to other compounds that are used in the treatment of various neurological and psychiatric disorders.

Mechanism of Action

The exact mechanism of action of 3-(5,7-dioxo-5,7-dihydro-6H-dibenzo[c,e]azepin-6-yl)benzoic acid is not fully understood. However, it is believed to act on various neurotransmitter systems in the brain, including dopamine, serotonin, and glutamate. This compound has been shown to increase dopamine and serotonin levels in the brain, which may contribute to its antipsychotic and antidepressant effects. This compound has also been shown to modulate glutamate receptors, which may contribute to its anxiolytic effects.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. It has been shown to increase the expression of brain-derived neurotrophic factor (BDNF), which is a protein that plays a role in neuroplasticity and is involved in the growth and survival of neurons. This compound has also been shown to increase the expression of antioxidant enzymes, which may contribute to its antioxidant properties. Additionally, this compound has been shown to decrease the levels of pro-inflammatory cytokines, which may contribute to its anti-inflammatory properties.

Advantages and Limitations for Lab Experiments

3-(5,7-dioxo-5,7-dihydro-6H-dibenzo[c,e]azepin-6-yl)benzoic acid has several advantages for lab experiments. It is relatively easy to synthesize and is readily available for purchase. It has also been shown to have low toxicity in animal models. However, there are also limitations to using this compound in lab experiments. Its mechanism of action is not fully understood, which makes it difficult to design experiments to test its effects. Additionally, its effects may vary depending on the dosage and duration of treatment.

Future Directions

There are several future directions for research on 3-(5,7-dioxo-5,7-dihydro-6H-dibenzo[c,e]azepin-6-yl)benzoic acid. One area of research is to further elucidate its mechanism of action. This may involve studying its effects on specific neurotransmitter systems in the brain or investigating its interactions with other proteins and enzymes. Another area of research is to investigate its potential therapeutic applications in human clinical trials. This may involve testing its effects in various neurological and psychiatric disorders, as well as investigating its safety and tolerability in humans. Additionally, future research may focus on developing new derivatives of this compound that have improved pharmacological properties.

Synthesis Methods

3-(5,7-dioxo-5,7-dihydro-6H-dibenzo[c,e]azepin-6-yl)benzoic acid can be synthesized using a variety of methods. One such method involves the reaction of 2-nitrobenzaldehyde with cyclohexanone in the presence of sodium hydroxide to form dibenzazepine. This is followed by the reduction of dibenzazepine with sodium borohydride to form the desired product, this compound. Another method involves the reaction of 2-nitrobenzaldehyde with aniline in the presence of acetic acid to form 2,3-dihydrodibenzo[c,e]azepine. This is followed by the oxidation of 2,3-dihydrodibenzo[c,e]azepine with potassium permanganate to form this compound.

Scientific Research Applications

3-(5,7-dioxo-5,7-dihydro-6H-dibenzo[c,e]azepin-6-yl)benzoic acid has been studied for its potential therapeutic applications in various neurological and psychiatric disorders. It has been shown to have antipsychotic, antidepressant, and anxiolytic effects in animal models. This compound has also been studied for its potential in treating drug addiction and withdrawal symptoms. Additionally, this compound has been shown to have antioxidant and anti-inflammatory properties.